Cas no 198417-07-1 (5-Azulenecarboxylic acid, 1,2,3,7,8,8a-hexahydro-6-hydroxy-, ethylester)

5-Azulenecarboxylic acid, 1,2,3,7,8,8a-hexahydro-6-hydroxy-, ethylester structure
198417-07-1 structure
Product name:5-Azulenecarboxylic acid, 1,2,3,7,8,8a-hexahydro-6-hydroxy-, ethylester
CAS No:198417-07-1
MF:C13H18O3
MW:222.280224323273
CID:1389069

5-Azulenecarboxylic acid, 1,2,3,7,8,8a-hexahydro-6-hydroxy-, ethylester Chemical and Physical Properties

Names and Identifiers

    • 5-Azulenecarboxylic acid, 1,2,3,7,8,8a-hexahydro-6-hydroxy-, ethylester
    • 5-Azulenecarboxylic acid, 1,2,3,7,8,8a-hexahydro-6-hydroxy-, ethyl ester
    • Inchi: 1S/C13H18O3/c1-2-16-13(15)11-8-10-5-3-4-9(10)6-7-12(11)14/h8-9,14H,2-7H2,1H3
    • InChI Key: ZZHDZHTXNKNJRE-UHFFFAOYSA-N
    • SMILES: C1C2C(=CC(C(OCC)=O)=C(O)CC2)CC1

Computed Properties

  • Exact Mass: 222.12564

Experimental Properties

  • Density: 1.14±0.1 g/cm3(Predicted)
  • Boiling Point: 357.1±34.0 °C(Predicted)
  • PSA: 46.53
  • pka: 4.50±1.00(Predicted)

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